1-(4'-Chloro-[1,1'-biphenyl]-2-yl)ethanone

• CAS RN: 893739-17-8
• Molecular Formula: C14H11ClO
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)phenyl]ethanone
• InChI: InChI=1S/C14H11ClO/c1-10(16)13-4-2-3-5-14(13)11-6-8-12(15)9-7-11/h2-9H,1H3
• InChI Key: JMXLTGKPGGITEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=CC=C(C=C2)Cl

Description

1-(4’-Chloro-[1,1’-biphenyl]-2-yl)ethanone, also known as 4’-Chloro-[1,1’-biphenyl]-2-yl)ethanone, is a chemical compound with the molecular formula C14H11ClO. It has a molecular weight of 230.69.

Molecular Structure Analysis

The molecular structure of 1-(4’-Chloro-[1,1’-biphenyl]-2-yl)ethanone consists of a biphenyl group with a chlorine atom at the 4’ position and an ethanone group attached to the 2 position.

Safety And Hazards

According to the safety data sheet, if inhaled, the victim should be moved into fresh air and given artificial respiration if not breathing. If it comes into contact with skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water. In case of eye contact, rinse with pure water for at least 15 minutes. If ingested, rinse mouth with water and do not induce vomiting. It is also advised to avoid dust formation and to use personal protective equipment.

Synthesis routes and methods

Procedure details

A mixture of 1-(2-bromophenyl)ethanone (3.1 g, 15.57 mmol)-4-chlorophenylboronic acid (2.92 g), (Ph3P)2PdCl2 (bis(triphenylphosphine)palladium(II) dichloride) (1.202 g) and Na2CO3 (3.30 g) in dimethoxyethane-ethanol-water (7:2:3, 50 mL) was heated at 100° C. for 3 hours and concentrated. The concentrate was suspended in dichloromethane (30 mL) and the insoluble material was removed by filtration. The filtrate was loaded onto a silica gel column, eluted with 0%-50% dichloromethane in hexane to provide the title compound.